Cas no 1119451-09-0 ({3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-ylmethyl}amine)

• Product name: {3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-ylmethyl}amine
• CAS No: 1119451-09-0
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• MDL: MFCD11505315
• CID: 1077600
• PubChem ID: 25219494

{3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-ylmethyl}amine Chemical and Physical Properties

Names and Identifiers

• (3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)methanamine
• [3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methanamine
• [3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]-methylamine hydrochloride
• 1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methanamine(SALTDATA: HCl)
• 1119451-09-0
• STK503534
• 1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methanamine
• 1-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methanamine, AldrichCPR
• AKOS005171494
• VS-10866
• EN300-866280
• BBL031937
• {3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-ylmethyl}amine

• MDL： MFCD11505315
• Inchi： InChI=1S/C6H11N3O2/c1-10-3-2-5-8-6(4-7)11-9-5/h2-4,7H2,1H3
• InChI Key： VBTBHNJQCHTJIQ-UHFFFAOYSA-N
• SMILES： COCCC1=NOC(=N1)CN

Computed Properties

• Exact Mass: 157.085126602g/mol
• Monoisotopic Mass: 157.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 74.2Ų